Cas no 1020253-17-1 (4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine)

4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine is a heterocyclic compound featuring a pyridine core substituted with chloro and fluoro groups at the 5- and 3-positions, respectively, and a morpholine moiety at the 2-position. This structure imparts unique reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and fluoro substituents enhances its potential for further functionalization, while the morpholine ring contributes to improved solubility and bioavailability. Its well-defined chemical properties and stability under various conditions make it suitable for use in cross-coupling reactions and as a building block in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups.
4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine structure
1020253-17-1 structure
Product Name:4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine
CAS No:1020253-17-1
MF:C9H10ClFN2O
MW:216.639904499054
MDL:MFCD09972191
CID:856247
PubChem ID:46738725
Update Time:2025-06-10

4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Chloro-3-fluoropyridin-2-yl)morpholine
    • 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine
    • 4-Chlorophenethylamine
    • 5-Chloro-3-fluoro-2-(morpholin-4-yl)pyridine
    • N10101
    • Z1354370697
    • 1020253-17-1
    • Morpholine, 4-(5-chloro-3-fluoro-2-pyridinyl)-
    • BS-19202
    • AKOS015848852
    • MFCD09972191
    • DTXSID40674380
    • SCHEMBL21262178
    • MDL: MFCD09972191
    • Inchi: 1S/C9H10ClFN2O/c10-7-5-8(11)9(12-6-7)13-1-3-14-4-2-13/h5-6H,1-4H2
    • InChI Key: IWSPBVGDBVFERM-UHFFFAOYSA-N
    • SMILES: N1C=C(Cl)C=C(F)C=1N1CCOCC1

Computed Properties

  • Exact Mass: 216.04700
  • Monoisotopic Mass: 216.0465688g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 25.4Ų

Experimental Properties

  • Density: 1.336±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.7 g/l) (25 º C),
  • PSA: 25.36000
  • LogP: 1.77570

4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine Pricemore >>

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Additional information on 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine

Chemical Profile of 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1)

4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1020253-17-1, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyridine core substituted with chloro and fluoro groups, coupled with a morpholine moiety, which together contribute to its unique chemical and pharmacological properties.

The molecular structure of 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) can be described as a fused system of pyridine and morpholine rings, with the pyridine ring bearing substituents at the 5th and 3rd positions. The presence of a chloro group at the 5th position and a fluoro group at the 3rd position introduces electronic and steric effects that modulate the compound's reactivity and binding affinity. This structural arrangement makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in developing novel small molecules with therapeutic potential. 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) has been investigated for its potential applications in various pharmacological contexts. Its dual functionality, arising from the combination of the pyridine and morpholine moieties, suggests that it may interact with multiple biological targets. This property is particularly valuable in the design of multitargeted drugs, which are increasingly recognized for their ability to modulate complex disease pathways.

One of the most compelling aspects of 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) is its structural similarity to known bioactive compounds. The pyridine ring is a common scaffold in many pharmaceuticals, known for its ability to engage with biological receptors and enzymes. The morpholine moiety, on the other hand, is often found in drugs due to its favorable pharmacokinetic properties, including solubility and metabolic stability. The combination of these features makes 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) an attractive candidate for further investigation.

Recent studies have begun to explore the pharmacological profile of 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1). Initial research suggests that this compound may exhibit activity against various biological targets, including enzymes and receptors involved in inflammation, pain, and neurodegeneration. The chloro and fluoro substituents are known to enhance binding affinity by influencing electronic distributions and steric interactions within the active site of target proteins.

The synthesis of 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by introduction of the chloro and fluoro groups at specific positions. The final step involves coupling the modified pyridine ring with a morpholine moiety to form the desired product. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for larger-scale investigations.

The pharmacokinetic properties of 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) are also of great interest. Studies have shown that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Additionally, preliminary data suggest that it may have a reasonable metabolic stability, allowing for prolonged circulation in vivo. These characteristics make it a promising candidate for further development into a therapeutic agent.

In conclusion, 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and therapeutic strategies, compounds like 4-(5-Chloro-3-fluoro-2-pyridinyl)morpholine (CAS No. 1020253-17-1) are poised to play an important role in addressing unmet medical needs.

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